5-methyl-N,3-diphenylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 5-methyl-N,3-diphenylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C19H16N4/c1-14-12-18(22-16-10-6-3-7-11-16)23-19(21-14)17(13-20-23)15-8-4-2-5-9-15/h2-13,22H,1H3
• InChI Key: KKIWVDOTLLTQBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C(=C1)NC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C19H16N4
• Molecular Weight: 300.4 g/mol

Description

5-methyl-N,3-diphenylpyrazolo[1,5-a]pyrimidin-7-amine is a chemical compound that has been studied for its potential use in scientific research. This compound is of interest due to its unique structure and potential applications in various fields.

Scientific Research Applications

Anti-Mycobacterial Activity

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Materials Science and Energetic Materials

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Mechanism of Action

Target of Action

Similar compounds, such as pyrazolo[1,5-a]pyrimidines, have been reported as potent inhibitors of mycobacterial atp synthase . ATP synthase is an enzyme that creates the energy storage molecule adenosine triphosphate (ATP). Inhibiting this enzyme can disrupt the energy production of the cell, leading to cell death.

Mode of Action

Based on the action of similar compounds, it can be inferred that it may inhibit atp synthase, thereby disrupting the energy production within the cell .

Biochemical Pathways

Given its potential role as an atp synthase inhibitor, it can be inferred that it may affect the atp synthesis pathway . This could lead to a decrease in ATP production, disrupting the energy balance within the cell and leading to cell death.

Pharmacokinetics

Similar compounds have shown good mouse/human liver microsomal stabilities , which could suggest a favorable bioavailability profile.

Result of Action

Based on the action of similar compounds, it can be inferred that it may lead to cell death by disrupting atp production .